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Compound of Interest

Compound Name: Direct Red 13

CAS No.: 1937-35-5

Cat. No.: B156214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Direct Red 13, also known by its Colour Index name C.I. 22155, is a disazo dye that has been

primarily utilized in the textile and paper industries for its vibrant red hue and its ability to

directly bind to cellulosic fibers. While its industrial applications are well-documented, its

properties and potential biological interactions are of increasing interest to researchers in

toxicology, environmental science, and potentially, in the broader field of biomedical research.

This guide provides a comprehensive technical overview of Direct Red 13, synthesizing

available data on its chemical and physical properties, synthesis, applications, and, crucially, its

toxicological profile.

Core Molecular and Physical Properties
Direct Red 13 is a sodium salt of a complex aromatic sulfonic acid. Its key identifiers and

physicochemical properties are summarized in the table below.
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Property Value Reference

CAS Number 1937-35-5 [1]

Molecular Formula C₃₂H₂₂N₆Na₂O₇S₂ [1]

Molecular Weight 712.66 g/mol [1]

Appearance Brown powder [1]

Solubility

Good in water (yields a wine-

red solution), soluble in

ethanol and cellosolve,

insoluble in other organic

solvents.

The structure of Direct Red 13, characterized by two azo (-N=N-) linkages connecting aromatic

moieties, is fundamental to its color and dyeing properties.

Caption: Simplified workflow for the synthesis of Direct Red 13.

Industrial Applications
The primary application of Direct Red 13 is in the dyeing of cellulosic materials. Its linear

molecular structure and the presence of sulfonate groups contribute to its high affinity for

cellulose fibers, allowing for direct application without the need for a mordant.

Textile Industry: Used for dyeing cotton, viscose, and other cellulosic fabrics. It is also used

for coloring paper and leather.

Printing: Employed in direct printing on cotton and viscose fabrics.

Toxicological Profile and Safety Considerations
A critical aspect of this technical guide is the toxicological profile of Direct Red 13, which is of

paramount concern for researchers and professionals in drug development and environmental

science.
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According to the OEKO-TEX® ECO PASSPORT Restricted Substance List, C.I. Direct Red 13
(CAS 1937-35-5) is classified with the following toxicological properties:

Carcinogenicity

Developmental Toxicity

Mutagenicity

Persistence

Reproductive Toxicity

It is important to note that while these classifications are provided by a reputable source in the

textile industry, publicly available, peer-reviewed in-depth toxicological studies specifically on

Direct Red 13 are scarce. Much of the available literature on the toxicology of "Red 13"

pertains to "Disperse Red 13," a different chemical entity. Therefore, caution must be exercised

when extrapolating data, and the classifications above should be considered the primary

source of toxicological concern.

The metabolism of azo dyes by azoreductases, present in various microorganisms including

human gut flora, can lead to the cleavage of the azo bond and the formation of aromatic

amines. Some of these aromatic amines are known to be carcinogenic. [2]

Safety and Handling
Given the toxicological classifications, strict adherence to safety protocols is mandatory when

handling Direct Red 13 powder.

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and

eye/face protection. In case of insufficient ventilation, wear suitable respiratory equipment.

Engineering Controls: Handle in a well-ventilated area, preferably in a fume hood, to

minimize dust inhalation.

Storage: Store in a tightly closed container in a dry and well-ventilated place.

Disposal: Dispose of in accordance with local, state, and federal regulations.
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Analytical Methodologies
The detection and quantification of Direct Red 13 in various matrices, such as wastewater and

textiles, are crucial for regulatory compliance and research purposes. High-performance liquid

chromatography (HPLC) coupled with mass spectrometry (MS) is a powerful technique for the

analysis of azo dyes.

General Protocol for LC-MS/MS Analysis of Azo Dyes in
Water
This protocol is a general guideline and should be optimized and validated for the specific

matrix and instrumentation.

Sample Preparation:

For textile samples, an extraction step is necessary. A common method involves extracting

the dye from the textile using a solvent like methanol in an ultrasonic bath. [3] * Water

samples may be pre-concentrated using solid-phase extraction (SPE) to enhance

sensitivity.

Chromatographic Separation:

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium

acetate or formic acid in water) and an organic solvent (e.g., methanol or acetonitrile) is

commonly employed.

Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

Mass Spectrometric Detection:

Ionization: Electrospray ionization (ESI) in negative ion mode is often suitable for

sulfonated azo dyes like Direct Red 13.

Detection: Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer

provides high selectivity and sensitivity for quantification. Specific precursor-to-product ion
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transitions for Direct Red 13 would need to be determined.

Caption: A generalized workflow for the analysis of Direct Red 13.

Relevance to Biomedical and Drug Development
Professionals
Currently, there is no documented evidence of Direct Red 13 being used in biomedical

research, diagnostics, or as a therapeutic agent. Its significant toxicological profile, particularly

its potential carcinogenicity and mutagenicity, makes it an unlikely candidate for direct

application in drug development.

However, for researchers in these fields, understanding the properties of compounds like

Direct Red 13 is relevant for several reasons:

Toxicology and Drug Safety: The study of the mechanisms of toxicity of azo dyes can provide

insights into the metabolic activation of pro-carcinogens and the structural motifs associated

with toxicity. This knowledge is valuable in the safety assessment of new drug candidates

that may contain similar structural features.

Environmental Health: For scientists working on the environmental impact of

pharmaceuticals and other industrial chemicals, the study of persistent and toxic dyes like

Direct Red 13 serves as a relevant case study.

Development of Probes and Assays: While Direct Red 13 itself is not a biological probe, the

chemistry of azo dyes is utilized in the design of certain reporter systems and pH indicators.

Understanding the fundamental properties of these dyes can inform the development of new

analytical tools.

Conclusion
Direct Red 13 is an industrially significant azo dye with well-defined applications in the textile

and paper industries. Its chemical and physical properties are well-characterized. However, for

the scientific research community, the most critical aspect of Direct Red 13 is its toxicological

profile. The classification of this dye as a potential carcinogen, mutagen, and reproductive

toxicant underscores the need for stringent safety measures during its handling and a thorough
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assessment of its environmental fate. While direct applications in biomedical science or drug

development have not been identified and are unlikely given its toxicity, the study of Direct Red
13 can contribute to a broader understanding of the toxicology of azo compounds and inform

the development of safer alternatives and more effective analytical and remediation strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. worlddyevariety.com [worlddyevariety.com]

2. sdc.org.uk [sdc.org.uk]

3. lcms.cz [lcms.cz]

To cite this document: BenchChem. [An In-depth Technical Guide to Direct Red 13 (C.I.
22155)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156214#direct-red-13-cas-number-and-molecular-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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